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Compound of Interest

Compound Name: 2,4-Octadien-1-ol, (2E,4E)-

Cat. No.: B1147769

An In-depth Technical Guide to (2E,4E)-2,4-Octadien-1-ol

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and biological relevance of (2E,4E)-2,4-Octadien-1-ol. The information is
intended for researchers, scientists, and professionals in drug development and the chemical
industry.

Chemical and Physical Properties

(2E,4E)-2,4-Octadien-1-ol is an aliphatic alcohol.[1] The quantitative data regarding its
chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identifiers and Computed Properties of (2E,4E)-2,4-Octadien-1-ol
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Property Value Source

IUPAC Name (2E,4E)-octa-2,4-dien-1-ol --INVALID-LINK--[2]
Molecular Formula CsH140 --INVALID-LINK--[2]
Molecular Weight 126.20 g/mol --INVALID-LINK--[2]
CAS Number 18409-20-6 --INVALID-LINK--[2]
ChEBI ID CHEBI:138748 --INVALID-LINK--[2]
FEMA Number 3956 --INVALID-LINK--[2]
JECFA Number 1180 --INVALID-LINK--[2]
SMILES CCc/c=C/Cc=C/CO --INVALID-LINK--[2]

InChl=1S/C8H140/c1-2-3-4-5-
InChl 6-7-8-9/h4-7,9H,2- --INVALID-LINK--[2]
3,8H2,1H3/b5-4+,7-6+

XlogP3-AA 2.00 (est) ~-INVALID-LINK--[3]

Table 2: Experimental Physical Properties of (2E,4E)-2,4-Octadien-1-ol
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Property Value Source

Appearance Colorless liquid --INVALID-LINK--[2]

Mild, pleasant, fatty odor with a  --INVALID-LINK--[2], --
green aroma.[2][3] INVALID-LINK--[3]

Odor

At 1.00 - 5.00 ppm, itis
described as fatty, oily, and
waxy with brothy, savory
Taste ) --INVALID-LINK--[3]
chicken and beef notes, and
creamy with a cucumber and

melon nuance.[3]

Boiling Point 75.00 °C @ 0.50 mm Hg ~-INVALID-LINK--[3]
_ 0.864 - 0.874 g/cm?® @ 25.00

Density o ~-INVALID-LINK--[2]

Refractive Index 1.486 - 1.496 @ 20.00 °C ~-INVALID-LINK--[2]

Flash Point 185.00 °F (85.00 °C) TCC ~-INVALID-LINK--[3]

. Insoluble in water; soluble in
Solubility --INVALID-LINK--[2]
fat and ethanol.[2]

Experimental Protocols

A common and effective method for the synthesis of (2E,4E)-2,4-Octadien-1-ol is the selective
reduction of the corresponding aldehyde, (2E,4E)-2,4-octadienal. Sodium borohydride (NaBHa4)
IS a suitable reagent for this transformation as it is a mild reducing agent that can selectively
reduce aldehydes in the presence of other functional groups, such as alkenes, and can be
used in protic solvents.

Protocol: Synthesis of (2E,4E)-2,4-Octadien-1-ol by Reduction of (2E,4E)-2,4-octadienal
Materials:

e (2E,4E)-2,4-octadienal
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» Methanol (reagent grade)

e Sodium borohydride (NaBHa4)

» Deionized water

o Diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution
¢ Anhydrous magnesium sulfate (MgSOQOa)
e Round-bottom flask

o Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a magnetic stir bar, dissolve (2E,4E)-2,4-octadienal (1
equivalent) in methanol.

e Cool the solution in an ice bath to 0-5 °C.

o Slowly add sodium borohydride (NaBHa4) (0.5 equivalents) portion-wise to the stirred solution,
maintaining the temperature below 10 °C.

 After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for 1-2 hours.

e Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Once the reaction is complete, cool the mixture in an ice bath and quench the reaction by the
slow addition of deionized water.
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* Remove the methanol under reduced pressure using a rotary evaporator.

o Transfer the aqueous residue to a separatory funnel and extract the product with diethyl
ether (3 x volume of aqueous layer).

o Combine the organic layers and wash with a saturated aqueous solution of ammonium
chloride, followed by deionized water.

e Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and concentrate
under reduced pressure to yield the crude (2E,4E)-2,4-Octadien-1-ol.

e The crude product can be further purified by vacuum distillation or column chromatography.

Biological Information

(2E,4E)-2,4-Octadien-1-ol is primarily used as a flavoring agent in the food industry.[2] It is
valued for its savory, fatty, and waxy flavor profile.[3] The Joint FAO/WHO Expert Committee on
Food Additives (JECFA) has evaluated (E,E)-2,4-Octadien-1-ol and concluded that there is "no
safety concern at current levels of intake when used as a flavouring agent".[2]

As a fatty alcohol, (2E,4E)-2,4-Octadien-1-ol is expected to be involved in lipid metabolism.[4]
However, specific signaling pathways or detailed mechanisms of action have not been
extensively studied or reported in the scientific literature.

Visualizations

The following diagram illustrates the experimental workflow for the synthesis of (2E,4E)-2,4-
Octadien-1-ol from (2E,4E)-2,4-octadienal.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.thegoodscentscompany.com/data/rw1048091.html
https://pubchem.ncbi.nlm.nih.gov/compound/5283329
https://www.thegoodscentscompany.com/data/rw1048091.html
https://foodb.ca/compounds/FDB019849
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Synthesis workflow for (2E,4E)-2,4-Octadien-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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